4,5-diiodo-1H-1,2,3-triazole

• IUPAC Name: 4,5-diiodo-2H-triazole
• InChI: InChI=1S/C2HI2N3/c3-1-2(4)6-7-5-1/h(H,5,6,7)
• InChI Key: BIEAMRHKHMPDPL-UHFFFAOYSA-N
• Canonical SMILES: C1(=NNN=C1I)I
• Molecular Formula: C2HI2N3
• Molecular Weight: 320.86 g/mol
• CAS RN: 28194-09-4

Description

Synthesis Analysis

• 1,3-Dipolar Cycloaddition : The 1,3-diarylprop-2-yn-1-ones react with sodium azide under catalyst-free conditions to yield aryl(4-aryl-1H-1,2,3-triazol-5-yl)methanones. These procedures allow the synthesis of 4,5-disubstituted-1H-1,2,3-triazole scaffolds containing electron-neutral, -withdrawing, or -donating groups.

Molecular Structure Analysis

The molecular structure of 4,5-diiodo-1H-1,2,3-triazole consists of a five-membered ring containing three nitrogen atoms and two iodine atoms. The triazole ring is a privileged medicinal scaffold due to its significant biological activities, including antifungal, antibacterial, anti-inflammatory, anti-HIV, and anticancer properties.

Chemical Reactions Analysis

• Bromine → Lithium Exchange : Conversion of 4,5-dibromo-1H-1,2,3-triazole to 1-benzyl-4-bromo-5-methylsulfanyl-1H-1,2,3-triazole.
• Click Reaction : Click chemistry allows the synthesis of diverse bioactive molecules by reacting 4,5-diphenyl-2-(prop-2-yn-1-ylthio)-1H-imidazole with various benzyl azides.

Scientific Research Applications

• Synthesis and Characterization :

  • 4,5-Diiodo-1H-1,2,3-triazole has been synthesized using efficient routes, with its derivatives characterized by various methods including X-ray crystal analysis, NMR, infrared spectra, and elemental analysis. These derivatives exhibit unique thermal and sensitivity properties (Chand et al., 2016).

• Supramolecular Interactions :

  • Research has highlighted the diverse supramolecular interactions of 1,2,3-triazoles, including 4,5-diiodo-1H-1,2,3-triazole. These interactions allow for applications in supramolecular and coordination chemistry, anion recognition, catalysis, and photochemistry (Schulze & Schubert, 2014).

• Pharmacological Significance :

  • Triazoles, including 4,5-diiodo-1H-1,2,3-triazole, have been studied extensively for their pharmacological applications. They serve as scaffolds in drug development due to their broad range of biological activities (Matin et al., 2022).

• Bioisosteric Applications :

  • The 1,2,3-triazole ring, including variants like 4,5-diiodo-1H-1,2,3-triazole, is recognized as a bioisostere in drug design. It can mimic different functional groups, making it a versatile component in the synthesis of new active molecules (Bonandi et al., 2017).

• Energetic Material Applications :

  • Derivatives of 1,2,3-triazoles, which may include 4,5-diiodo-1H-1,2,3-triazole, have potential applications in energetic materials, as investigated through synthesis, characterization, and evaluation of their energetic properties (Zhang et al., 2015).

• Synthetic Applications :

  • The compound has been used in the synthesis of various halo-triazoles and their amino derivatives, important in medicinal chemistry and materials science (Yu et al., 2014).

• Antimicrobial Evaluation :

  • 1,4-Disubstituted 1,2,3-triazoles, which could include 4,5-diiodo derivatives, have been synthesized and evaluated for their antimicrobial activity, demonstrating significant potential against various microbial strains (Kaushik et al., 2016).

Citations

Mono-and diiodo-1, 2, 3-triazoles and their mono nitro derivatives

D Chand, C He, JP Hooper, LA Mitchell… - Dalton …, 2016 - pubs.rsc.org

4-Iodo-1H-1,2,3-triazole (2) and 4,5-diiodo-1H-1,2,3-triazole (3) were synthesized using an efficient and viable synthetic route. The N-alkylation of 3 resulted in the formation of two …

Number of citations: 22 pubs.rsc.org

Functional energetic biocides by coupling of energetic and biocidal polyiodo building blocks

G Zhao, C He, D Kumar, JP Hooper, GH Imler… - Chemical Engineering …, 2019 - Elsevier

In order to deal with biological weapons effectively, agent defeat weapons (ADWs) have been developed to destroy or neutralize the active agents in the resulting plume by releasing …

Number of citations: 18 www.sciencedirect.com

Iodine-rich imidazolium iodate and periodate salts: en route to single-based biocidal agents

C He, JP Hooper, JM Shreeve - Inorganic Chemistry, 2016 - ACS Publications

Two classes of iodine-rich salts that consist of iodine-rich cations and iodate (IO 3 – ) or periodate (IO 4 – ) anions were synthesized. The synthesis of analogous I 3 O 8 – salts was more …

Number of citations: 28 pubs.acs.org

Control of biohazards: A high performance energetic polycyclized iodine-containing biocide

G Zhao, C He, W Zhou, JP Hooper, GH Imler… - Inorganic …, 2018 - ACS Publications

Biohazards and chemical hazards as well as radioactive hazards have always been a threat to human health. The search for solutions to these problems is an ongoing worldwide effort. …

Number of citations: 27 pubs.acs.org

1, 3, 5-Triiodo-2, 4, 6-trinitrobenzene (TITNB) from benzene: Balancing performance and high thermal stability of functional energetic materials

G Zhao, C He, D Kumar, JP Hooper, GH Imler… - Chemical Engineering …, 2019 - Elsevier

In order to deal with biohazards from nature or biological weapons, it is urgent and necessary to develop functional energetic materials as an ingredient of agent defeat weapons (ADWs)…

Number of citations: 20 www.sciencedirect.com